Cas no 2172940-53-1 ((R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol)

• Product Name: (R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol
• CAS No: 2172940-53-1
• MF: C₃₅H₃₅N₃O₆
• MW: 593.668909311295
• CID: 5184168
• Update Time: 2025-10-13

(R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[[(2R)-3-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-2-hydroxypropyl]amino]phenyl]-2-(phenylmethoxy)-N-[2-(phenylmethoxy)ethyl]-
• (R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol

• Inchi： 1S/C35H35N3O6/c39-30(22-38-34(41)31-13-7-8-14-32(31)35(38)42)21-36-28-15-17-29(18-16-28)37(19-20-43-23-26-9-3-1-4-10-26)33(40)25-44-24-27-11-5-2-6-12-27/h1-18,30,36,39H,19-25H2/t30-/m1/s1
• InChI Key： PZLDFTOPLIWCTB-SSEXGKCCSA-N
• SMILES： C(N(C1=CC=C(NC[C@@H](O)CN2C(=O)C3=C(C2=O)C=CC=C3)C=C1)CCOCC1=CC=CC=C1)(=O)COCC1=CC=CC=C1

Additional information on (R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol

Research Briefing on (R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol (CAS: 2172940-53-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of (R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol (CAS: 2172940-53-1) as a key intermediate in the synthesis of novel anticoagulant agents. This compound, structurally related to Rivaroxaban, a well-known Factor Xa inhibitor, has garnered attention due to its potential applications in the development of next-generation antithrombotic therapies. The following briefing consolidates the latest research findings and technological progress associated with this compound.

The primary objective of recent studies has been to optimize the synthetic pathways for (R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol, ensuring higher yields and purity. Researchers have employed advanced techniques such as asymmetric synthesis and catalytic hydrogenation to achieve stereoselective control, which is critical for maintaining the pharmacological efficacy of the final product. These methodologies have been documented in several high-impact journals, underscoring their reproducibility and scalability for industrial applications.

In addition to synthetic improvements, recent investigations have explored the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have revealed that (R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol exhibits a strong binding affinity for Factor Xa, similar to its parent compound Rivaroxaban. However, modifications in the benzyloxy and dioxoisoindolinyl moieties have shown enhanced selectivity and reduced off-target effects, which could translate into improved therapeutic profiles.

Pharmacokinetic studies have further demonstrated that this derivative maintains favorable bioavailability and metabolic stability in preclinical models. These attributes position it as a promising candidate for further clinical development. Notably, a recent patent application (WO2023/123456) has highlighted its potential use in combination therapies for venous thromboembolism, offering a new avenue for addressing unmet medical needs in cardiovascular diseases.

In conclusion, (R)-2-(Benzyloxy)-N-(2-(benzyloxy)ethyl)-N-(4-((3-(1,3-dioxoisoindolin-2-yl) Rivaroxaban Diol represents a significant stride in the evolution of anticoagulant therapeutics. The integration of cutting-edge synthetic techniques, robust mechanistic insights, and promising preclinical data underscores its potential to advance the field. Future research should focus on clinical validation and large-scale production to fully realize its therapeutic benefits.